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Compound of Interest

Compound Name: Gaviscon

Cat. No.: B1233894

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed overview of the in-vitro methodologies used to characterize the
raft-forming properties of Gaviscon and other alginate-based reflux suppressants. These
protocols are essential for quality control, formulation development, and comparative analysis
of product performance.

Introduction: The Science of Alginate Raft
Formation

Gaviscon's therapeutic effect in managing gastroesophageal reflux disease (GERD) is
primarily physical and does not depend on systemic absorption.[1] The key ingredient, sodium
alginate, is a polysaccharide derived from brown seaweed.[2] Upon contact with gastric acid,
the sodium alginate precipitates to form a viscous gel.[2][3] In formulations like Gaviscon
Double Action, sodium bicarbonate and calcium carbonate are also included.[1][4] These react
with gastric acid to produce carbon dioxide gas, which becomes entrapped within the alginate
gel, causing it to become buoyant and float on top of the stomach contents.[2][4][5] This
floating gel, known as a "raft," acts as a physical barrier, preventing the reflux of acidic stomach
contents into the esophagus.[1][5] The calcium ions released from calcium carbonate cross-link
with the alginate chains, significantly strengthening the raft.[5][6][7] The strength, volume, and
resilience of this raft are critical parameters that determine the efficacy and duration of action of
the product.[8][9]
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Key Performance Parameters & Quantitative Data

The in-vitro assessment of alginate rafts involves measuring several key parameters. The
following tables summarize quantitative data from comparative studies on various alginate-
based products.

Table 1: Raft Strength, Weight, and Volume of Various Alginate Products

i Raft Strength (g) Raft Weight (g) Raft Volume (ml)
roduc

(CV%) (CV%) (CV%)
Gaviscon Advance 16.5 (21.2) 18.2 (14.2) 26.8 (10.9)
Gaviscon Liquid 12.9 (22.6) 53.0 (11.0) 60.1 (10.8)
Peptac 10.8 (30.4) 33.1(12.1) 37.0 (13.6)
Gastrocote 7.9 (31.6) 19.2 (6.4) 21.0(6.1)
Mylanta Heartburn

_ 4.6 (17.6) 29.8 (10.4) 33.2 (11.5)

Relief
Rennie Duo 4.1 (33.9) 17.5 (10.6) 20.0 (10.9)
Algicon 1.6 (26.3) 9.1 (56.4) 11.2 (52.2)
Gaviscon Extra

1.1 (34.0) 6.8 (18.1) 8.8 (17.1)
Strength (USA)
Gaviscon Regular

1.8 (32.6) 3.9(17.2) 5.5 (16.4)

Strength (USA)

Data adapted from Hampson et al., 2005.[10] CV% indicates the coefficient of variation.

Table 2: Raft Resilience of Various Alginate Products
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Raft Resilience (min) -

Raft Resilience (min) -

Product .

Median Range
Gaviscon Advance 120 120-120
Gaviscon Liquid 120 120-120
Peptac 120 120-120
Gastrocote 120 105-120
Mylanta Heartburn Relief 10 0-15
Rennie Duo 10 0-15
Algicon 0 0-0
Gaviscon Extra Strength (USA) O 0-0
Gaviscon Regular Strength 0 00

(USA)

Data adapted from Hampson et al., 2005.[10]

Experimental Protocols

This method utilizes a texture analyzer to measure the force required to pull a probe through

the formed alginate raft. This force is defined as the raft strength.[8][11]

Equipment and Materials:

load cell.[8]

250 ml glass beakers (internal diameter of 60-70 mm).[8]
Water bath maintained at 37 £ 0.5°C.[8]

0.1M Hydrochloric acid (HCI).

Texture Analyser (e.g., Brookfield CTX or Stable Micro Systems TA-XT2) fitted with a 5 kg

Alginate Raft Hook/Probe (L-shaped stainless steel wire, 1 mm diameter).[8][11]
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 Alginate-containing formulation to be tested.

e Syringe.

Procedure:

Introduce 150 ml of 0.1M HCI into a 250 ml beaker.[8]

e Place the beaker in the water bath and allow the acid to equilibrate to 37°C.[8]

o Suspend the L-shaped wire probe in the center of the beaker, with the horizontal arm in the
lower third of the acid.[8]

o Shake the test formulation well. Using a syringe, add the maximum recommended dose of
the product into the center of the beaker.[8]

 Allow the raft to form undisturbed for 30 minutes.[11][12]

o Carefully transfer the beaker to the base of the texture analyzer.

» Attach the hook of the wire probe to the texture analyzer's arm.

« Initiate the test. The probe is pulled vertically upwards through the raft at a constant speed of
5 mm/s.[12][13]

e The peak force (in grams) required to break through the raft is recorded as the raft strength.

[8]

Rheometry provides a more detailed characterization of the viscoelastic properties of the
alginate raft. Oscillatory shear rheometry can quantify the raft's strength (storage modulus, G
and ductility.[14]

Equipment and Materials:

e Shear rheometer with a parallel-plate geometry.[14][15]

» Acidic solution (e.g., acetic acid solution of a specific pH).[14]
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 Alginate-containing formulation.

o Petri dish or similar container for raft formation.

Procedure:

o Prepare acidic solutions of varying pH to simulate different stomach acidity levels.[14]

e Add a defined volume of the alginate product to the acidic solution in a petri dish to form a
raft.

» Allow the raft to age for a specific period (e.g., 30 minutes to 2 hours) in the solution.[14]
o Carefully isolate the formed raft and place it on the lower plate of the rheometer.
o Lower the upper plate to make contact with the raft, ensuring a consistent sample geometry.

o Perform an oscillatory strain sweep (e.g., from 0.1% to 100% strain at a constant angular
frequency of 10 rad/s) to determine the linear viscoelastic region and the critical strain (yc) at
which the raft structure breaks down.[14]

e The storage modulus (G") at low strain represents the initial strength of the raft.[14]

Visualizations
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Caption: Mechanism of Gaviscon's alginate raft formation in the stomach.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1233894?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

1. Prepare 150ml 0.1M HCI
in 250ml beaker

'

2. Equilibrate acid to 37°C
in water bath

'

3. Suspend L-shaped
wire probe in acid

i

4. Add maximum recommended
dose of Gaviscon

'

5. Allow raft to form
for 30 minutes

6. Place beaker on
Texture Analyzer

7. Attach probe to
Texture Analyzer arm

8. Pull probe vertically
at 5 mm/s

9. Record peak force (g)
as Raft Strength

Click to download full resolution via product page

Caption: Workflow for in-vitro raft strength measurement using a texture analyzer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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